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Compound of Interest

Compound Name: Mecetronium ethylsulfate

Cat. No.: B1200209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Mecetronium Ethylsulfate (MES)
Mecetronium ethylsulfate (CAS No. 3006-10-8) is a quaternary ammonium compound with

broad-spectrum antimicrobial activity.[1] Its cationic surfactant nature allows it to effectively

disrupt the cell membranes of bacteria and fungi, leading to cell death.[1] This mode of action

makes it a candidate for use as a preservative in cosmetic formulations to prevent microbial

contamination and ensure product safety and longevity.[2]

MES is a synthetic compound, typically appearing as a white or slightly yellowish powder, and

is soluble in water, alcohol, and acetone.[1] It is considered a low-toxicity substance when used

as directed.[1] However, as with many preservatives, it is crucial to conduct thorough efficacy

and compatibility testing to ensure its performance and stability within a specific cosmetic

formulation.

Table 1: Physicochemical Properties of Mecetronium Ethylsulfate
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Property Value Reference

Chemical Name

N-ethyl-N,N-dimethyl-1-

hexadecanaminium ethyl

sulfate

[3]

CAS Number 3006-10-8 [3]

Molecular Formula C22H49NO4S [2]

Molecular Weight 423.7 g/mol [3]

Appearance
White to slightly yellowish

powder
[1]

Solubility
Soluble in water, alcohol, and

acetone
[1]

Antimicrobial Efficacy and Typical Use Levels
Mecetronium ethylsulfate exhibits broad-spectrum antimicrobial activity against bacteria and

fungi.[1] The primary mechanism of action involves the disruption of microbial cell membranes,

a characteristic of quaternary ammonium compounds.[1]

Quantitative data on the Minimum Inhibitory Concentration (MIC) of Mecetronium ethylsulfate
against the specific microorganisms outlined in the ISO 11930 standard (Staphylococcus

aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, and Aspergillus

brasiliensis) is not readily available in publicly accessible scientific literature. One study

reported a MIC of 664 µg/mL for a propanol-based Mecetronium ethylsulfate formulation

against Staphylococcus aureus.[1] However, this value is specific to that formulation and may

not be representative of the pure compound.

The typical use level of Mecetronium ethylsulfate as a preservative in cosmetic formulations

is not definitively established in the available literature. A concentration of 0.5% (w/v) has been

suggested as an optimal disinfectant concentration in aqueous solutions, though this may not

directly translate to cosmetic preservation levels. It is imperative for formulators to determine

the effective concentration of MES through preservative efficacy testing (challenge testing) for

each specific cosmetic matrix.
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Experimental Protocols
Protocol for Preservative Efficacy Testing (Challenge
Test) based on ISO 11930
This protocol outlines the evaluation of the antimicrobial protection of a cosmetic product

preserved with Mecetronium ethylsulfate.

Objective: To determine if the preservative system in a cosmetic formulation provides adequate

protection against microbial contamination during storage and use.

Materials:

Test product containing Mecetronium ethylsulfate.

Control product (same formulation without MES, if possible).

Standardized cultures of:

Staphylococcus aureus (e.g., ATCC 6538)

Pseudomonas aeruginosa (e.g., ATCC 9027)

Escherichia coli (e.g., ATCC 8739)

Candida albicans (e.g., ATCC 10231)

Aspergillus brasiliensis (e.g., ATCC 16404)

Sterile containers for product samples.

Sterile pipettes and other laboratory equipment.

Appropriate microbial growth media (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose

Agar for fungi).

Neutralizing broth to inactivate the preservative.

Incubators set at appropriate temperatures.
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Procedure:

Preparation of Inoculum: Prepare standardized suspensions of each test microorganism to a

concentration of approximately 1 x 10⁸ CFU/mL for bacteria and 1 x 10⁷ CFU/mL for fungi.

Inoculation of the Product:

Dispense a measured amount of the test product into five separate sterile containers.

Inoculate each container with one of the five test microorganisms to achieve a final

concentration of between 1 x 10⁵ and 1 x 10⁶ CFU/g or mL for bacteria and between 1 x

10⁴ and 1 x 10⁵ CFU/g or mL for fungi.

Ensure thorough mixing of the inoculum with the product.

Incubation: Store the inoculated product containers at a controlled temperature (e.g., 22.5 ±

2.5 °C) in the dark for 28 days.

Sampling and Microbial Enumeration:

At specified time intervals (Day 7, Day 14, and Day 28), withdraw a sample from each

container.

Transfer the sample to a neutralizing broth to inactivate the Mecetronium ethylsulfate.

Perform serial dilutions and plate onto the appropriate agar media to determine the

number of viable microorganisms (CFU/g or mL).

Data Analysis: Calculate the log reduction in the microbial count from the initial inoculum

level at each time point for each microorganism.

Table 2: ISO 11930 Acceptance Criteria for Preservative Efficacy (Criteria A)
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Microorganism Day 7 Day 14 Day 28

Bacteria (S. aureus, P.

aeruginosa, E. coli)
≥ 3 log reduction

No increase from Day

7

No increase from Day

7

Yeast (C. albicans) ≥ 1 log reduction
No increase from Day

7

No increase from Day

7

Mold (A. brasiliensis) No increase ≥ 1 log reduction
No increase from Day

14

Note: "No increase" is defined as not more than a 0.5 log10 unit increase from the previous

measurement.

Preparation

Experiment Analysis

Prepare Standardized
Microbial Inoculum

Inoculate Product with
Test Microorganisms

Dispense Test Product
into Sterile Containers

Incubate at Controlled
Temperature for 28 Days Sample at Day 7, 14, 28 Neutralize Preservative Perform Plate Counts Calculate Log Reduction

Click to download full resolution via product page

Preservative Efficacy Test (Challenge Test) Workflow.

Protocol for Physicochemical Compatibility and Stability
Testing
This protocol outlines the evaluation of the physical and chemical stability of a cosmetic

formulation after the addition of Mecetronium ethylsulfate.

Objective: To ensure that the addition of Mecetronium ethylsulfate does not adversely affect

the physical and chemical properties of the cosmetic product over time and under various

storage conditions.

Materials:
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Test product containing Mecetronium ethylsulfate.

Control product (same formulation without MES).

Appropriate packaging for the cosmetic product.

pH meter.

Viscometer.

Microscope.

Homogenizer.

Incubators/ovens for controlled temperature and humidity storage.

Centrifuge.

Procedure:

Initial Analysis (Time 0):

Prepare batches of the test and control products.

Package the products in the intended final packaging.

For each batch, measure and record the following initial parameters:

Organoleptic properties: Appearance, color, and odor.

Physicochemical properties: pH and viscosity.

Microscopic appearance: Observe for any crystals, phase separation, or changes in

emulsion droplet size.

Packaging compatibility: Note any changes to the packaging material (e.g.,

discoloration, deformation).

Stability Study:
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Store the packaged samples under various conditions:

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH for 3 months.

Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH for the intended shelf life of the

product.

Freeze-Thaw Cycles: (e.g., 24 hours at -10°C followed by 24 hours at 25°C) for 3 cycles

to assess stability during transport.

Periodic Evaluation:

At regular intervals (e.g., 1, 2, and 3 months for accelerated stability; 3, 6, 12, 24 months

for real-time stability), withdraw samples and repeat the analyses performed at Time 0.

Centrifugation Test:

At each time point, centrifuge a sample of the product (e.g., at 3000 rpm for 30 minutes) to

assess its physical stability. Observe for any phase separation.

Data Analysis:

Compare the results at each time point to the initial data and to the control product. Any

significant changes in the measured parameters may indicate an incompatibility or

instability issue.
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Physicochemical Compatibility and Stability Workflow.

Antimicrobial Mechanism of Action
As a quaternary ammonium compound, Mecetronium ethylsulfate's primary antimicrobial

mechanism of action is the disruption of the microbial cell membrane.

Adsorption and Binding: The positively charged cationic head of the MES molecule is

attracted to the negatively charged components of the microbial cell membrane, such as

phospholipids and proteins.

Membrane Disruption: This interaction disrupts the ordered structure of the lipid bilayer,

leading to increased membrane permeability.

Leakage of Cellular Contents: The compromised membrane allows for the leakage of

essential intracellular components, such as ions, metabolites, and nucleic acids.

Inhibition of Cellular Processes: The disruption of the membrane and loss of essential

components inhibits vital cellular processes, ultimately leading to cell death.
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Antimicrobial Mechanism of Action of Mecetronium Ethylsulfate.

Safety and Regulatory Considerations
Mecetronium ethylsulfate is considered to have low toxicity when used as directed.[1]

However, it can be an irritant to the skin and eyes upon contact.[2] It is essential for formulators

to adhere to regional regulatory guidelines regarding the use and maximum concentration of

preservatives in cosmetic products. A thorough safety assessment of the final cosmetic product

containing Mecetronium ethylsulfate should be conducted.

Conclusion
Mecetronium ethylsulfate is a promising broad-spectrum antimicrobial agent for the

preservation of cosmetic formulations. Due to the limited availability of specific efficacy data in

the public domain, it is imperative that researchers and formulators conduct thorough
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preservative efficacy testing (challenge tests) and physicochemical compatibility studies to

determine the optimal and safe concentration of MES for their specific products. The protocols

provided in these application notes serve as a comprehensive guide for such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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